Cas no 1035-62-7 (Androstan-17-one,oxime, (5a)- (9CI))

Androstan-17-one,oxime, (5a)- (9CI) structure
1035-62-7 structure
Product Name:Androstan-17-one,oxime, (5a)- (9CI)
CAS No:1035-62-7
MF:C19H31NO
MW:289.455545663834
CID:150991
PubChem ID:5345769
Update Time:2025-04-19

Androstan-17-one,oxime, (5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Androstan-17-one,oxime, (5a)- (9CI)
    • (NE)-N-(10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-ylidene)hydroxylamine
    • 5α-Androstan-17-one oxime
    • AC1NT61V
    • CCG-3700
    • NSC170270
    • U 14062
    • 5a-Androstan-17-one, oxime(6CI,7CI,8CI)
    • NSC 170270
    • U-14062
    • 5.alpha.-Androstan-17-one, oxime
    • 10,13-DIMETHYLHEXADECAHYDRO-17H-CYCLOPENTA[A]PHENANTHREN-17-ONE OXIME
    • 1035-62-7
    • 5alpha-Androstan-17-one, oxime
    • 5alpha-Androstan-17-one oxime
    • AKOS000523295
    • 5.alpha.-Androstan-17-one oxime
    • BIM-0039772.P001
    • DTXSID40417294
    • NSC-170270
    • Inchi: 1S/C19H31NO/c1-18-11-4-3-5-13(18)6-7-14-15-8-9-17(20-21)19(15,2)12-10-16(14)18/h13-16,21H,3-12H2,1-2H3/b20-17+
    • InChI Key: XPZHAZFQUFNMAU-LVZFUZTISA-N
    • SMILES: O/N=C1\CCC2C\1(C)CCC1C3(C)CCCCC3CCC12

Computed Properties

  • Exact Mass: 289.24100
  • Monoisotopic Mass: 289.240564612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • PSA: 32.59000
  • LogP: 5.24940
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